
6-Pyrrolidin-1-yl-nicotinic Acid: A Potential
Fragment for Drug Discovery

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Pyrrolidin-1-yl-nicotinic acid

Cat. No.: B1270470 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Fragment-based drug discovery (FBDD) has emerged as a powerful strategy for the

identification of novel lead compounds. This approach relies on the screening of low molecular

weight compounds, or "fragments," that exhibit weak but efficient binding to a biological target.

These initial hits can then be optimized and grown into more potent, drug-like molecules. 6-
Pyrrolidin-1-yl-nicotinic acid, a heterocyclic compound incorporating both a pyridine and a

pyrrolidine moiety, presents an intriguing scaffold for FBDD. This technical guide provides a

comprehensive overview of 6-Pyrrolidin-1-yl-nicotinic acid, including its synthesis, chemical

properties, and potential applications in drug discovery, based on available data.

Chemical and Physical Properties
6-Pyrrolidin-1-yl-nicotinic acid is a white crystalline solid. A summary of its key chemical and

physical properties is presented in the table below.
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Property Value

CAS Number 210963-95-4

Molecular Formula C10H12N2O2

Molecular Weight 192.21 g/mol

Melting Point 259-261 °C

Synonyms

3-Pyridinecarboxylic acid, 6-(1-pyrrolidinyl)-; 2-

(Pyrrolidin-1-yl)pyridine-5-carboxylic acid; 6-(1-

Pyrrolidinyl)-3-pyridinecarboxylic acid

Synthesis
The synthesis of 6-Pyrrolidin-1-yl-nicotinic acid typically proceeds from 6-chloronicotinic

acid. The following workflow illustrates a general synthetic route.
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Synthesis of 6-Pyrrolidin-1-yl-nicotinic Acid

Starting Material:
6-Chloronicotinic Acid

Nucleophilic Aromatic Substitution

1.

Reagent:
Pyrrolidine

2.

Conditions:
Base (e.g., K2CO3)
Solvent (e.g., DMF)

Heat

3.

Product:
6-Pyrrolidin-1-yl-nicotinic Acid

4.

Purification:
Recrystallization or Chromatography

5.

Click to download full resolution via product page

A generalized workflow for the synthesis of 6-Pyrrolidin-1-yl-nicotinic acid.

Experimental Protocol: General Synthesis of 6-
Pyrrolidin-1-yl-nicotinic Acid from 6-Chloronicotinic Acid
This protocol is a generalized representation based on common organic synthesis

methodologies for similar compounds.

Reaction Setup: To a solution of 6-chloronicotinic acid in a suitable solvent such as

dimethylformamide (DMF), add a base, for example, potassium carbonate.

Addition of Reagent: Add an excess of pyrrolidine to the reaction mixture.
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Reaction Conditions: Heat the mixture at an elevated temperature (e.g., 80-120 °C) and stir

for several hours until the reaction is complete, as monitored by thin-layer chromatography

(TLC).

Work-up: After cooling to room temperature, the reaction mixture is typically poured into

water and acidified with an acid like hydrochloric acid to precipitate the product.

Purification: The crude product can be collected by filtration and purified by recrystallization

from a suitable solvent system (e.g., ethanol/water) or by column chromatography to yield

pure 6-Pyrrolidin-1-yl-nicotinic acid.

Potential as a Fragment in Drug Discovery
The pyrrolidine ring is a common motif in many natural products and approved drugs, valued

for its ability to introduce three-dimensionality into a molecule, which can be advantageous for

binding to protein targets.[1][2] Similarly, the nicotinic acid scaffold is a well-known

pharmacophore present in various biologically active compounds.[3] The combination of these

two moieties in 6-Pyrrolidin-1-yl-nicotinic acid results in a fragment with desirable properties

for FBDD:

Low Molecular Weight: With a molecular weight of 192.21 g/mol , it adheres to the "Rule of

Three" often applied in fragment screening.

Defined 3D Shape: The non-planar pyrrolidine ring provides a distinct three-dimensional

vector for exploration of protein binding pockets.

Hydrogen Bonding Capabilities: The carboxylic acid group and the nitrogen atoms in both

rings can participate in hydrogen bonding interactions with a target protein.

Synthetic Tractability: The core structure is amenable to chemical modification at several

positions, allowing for fragment growing and linking strategies.

The following diagram illustrates the conceptual workflow of utilizing 6-Pyrrolidin-1-yl-
nicotinic acid in a fragment-based drug discovery campaign.
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Fragment-Based Drug Discovery Workflow

Fragment:
6-Pyrrolidin-1-yl-nicotinic Acid

Fragment Screening
(e.g., SPR, NMR, X-ray Crystallography)

Hit Identification
(Weak Binding Observed)

Structure-Based Design
(Analysis of Binding Mode)

Hit-to-Lead Optimization
(Fragment Growing/Linking)

Lead Compound
(Improved Potency and Properties)

Click to download full resolution via product page

Conceptual workflow for FBDD using 6-Pyrrolidin-1-yl-nicotinic acid.

Biological Activity and Potential Targets
While specific biological data for 6-Pyrrolidin-1-yl-nicotinic acid is not extensively available in

the public domain, the constituent moieties suggest potential areas of interest. Nicotinic acid
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and its derivatives are known to interact with nicotinic acid receptors (e.g., GPR109A) and are

involved in lipid metabolism.[4] The pyrrolidine scaffold is present in a wide range of biologically

active molecules, including inhibitors of enzymes such as dipeptidyl peptidase-4 (DPP-4) and

various kinases.[1]

Derivatives of nicotinic acid have been explored for a variety of therapeutic applications,

including as anti-inflammatory, antimicrobial, and anticancer agents.[3] Similarly, compounds

containing a pyrrolidine ring have shown a broad spectrum of biological activities.

Conclusion and Future Directions
6-Pyrrolidin-1-yl-nicotinic acid represents a promising, yet underexplored, fragment for use

in drug discovery campaigns. Its favorable physicochemical properties, synthetic accessibility,

and the proven track record of its constituent scaffolds in medicinal chemistry make it an

attractive starting point for the development of novel therapeutics. Future research should

focus on screening this fragment against a diverse range of biological targets to identify initial

hits. Subsequent structural biology studies would be invaluable in elucidating the binding mode

of this fragment, thereby guiding structure-based design efforts to optimize its potency and

drug-like properties. The systematic exploration of derivatives of 6-Pyrrolidin-1-yl-nicotinic
acid could unlock new avenues for the treatment of various diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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